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Introduction
Chitoheptaose, a chitin oligosaccharide with a degree of polymerization of seven, acts as a

potent Microbe-Associated Molecular Pattern (MAMP) in plants.[1] Its recognition by plant cell

surface receptors triggers a cascade of downstream signaling events, culminating in the

activation of defense-related genes and the enhancement of plant immunity against a broad

spectrum of pathogens.[1][2] This makes chitoheptaose a valuable tool for studying plant

defense responses, screening for novel immune-modulating compounds, and developing

strategies for crop protection. These application notes provide detailed protocols for the

treatment of plants with chitoheptaose to analyze gene expression, along with an overview of

the underlying signaling pathways.

Chitin, a polymer of β-1,4-linked N-acetylglucosamine, is a major component of fungal cell

walls and insect exoskeletons.[1][2] Plants have evolved sophisticated mechanisms to detect

chitin fragments, such as chitoheptaose, which are released during pathogen attack. This

recognition is crucial for initiating Pattern-Triggered Immunity (PTI), the first line of inducible

plant defense.
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The perception of chitoheptaose at the cell surface initiates a well-defined signaling cascade.

The initial recognition is mediated by Lysin Motif (LysM) receptor-like kinases (RLKs). In the

model plant Arabidopsis thaliana, a receptor complex involving LYK5, and CERK1 (also known

as LYK1) is crucial for high-affinity chitin binding and signal initiation. LYK5 is proposed to be

the primary chitin-binding protein, which then forms a complex with CERK1 to activate

downstream signaling.

Upon chitoheptaose binding, the receptor complex activates downstream signaling

components, including a mitogen-activated protein kinase (MAPK) cascade. This signaling

pathway leads to the production of reactive oxygen species (ROS), calcium influx, and

extensive transcriptional reprogramming, including the upregulation of defense-related genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2634388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276435/
https://www.benchchem.com/product/b12385539#chitoheptaose-treatment-for-gene-expression-analysis-in-plants
https://www.benchchem.com/product/b12385539#chitoheptaose-treatment-for-gene-expression-analysis-in-plants
https://www.benchchem.com/product/b12385539#chitoheptaose-treatment-for-gene-expression-analysis-in-plants
https://www.benchchem.com/product/b12385539#chitoheptaose-treatment-for-gene-expression-analysis-in-plants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12385539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

